2-((7-acetyl-4-oxo-3-(o-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(2-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C26H23ClN4O3S2/c1-15-7-3-6-10-20(15)31-25(34)23-17-11-12-30(16(2)32)13-21(17)36-24(23)29-26(31)35-14-22(33)28-19-9-5-4-8-18(19)27/h3-10H,11-14H2,1-2H3,(H,28,33)
• InChI Key: TYYHUPPBKYZSJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4Cl)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C26H23ClN4O3S2
• Molecular Weight: 539.1 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl moiety, which is a type of heterocyclic compound. These types of compounds are often found in pharmaceuticals and dyes due to their ability to participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl core, followed by various substitutions to add the acetyl, o-tolyl, thio, and chlorophenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-2-yl core would likely contribute to the rigidity of the molecule, while the various substituents could influence its overall polarity and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of various functional groups like acetyl, o-tolyl, thio, and chlorophenyl could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, charge distribution, and the presence of various functional groups would all play a role.

Scientific Research Applications

Synthesis and Chemical Properties

Research on similar thienopyrimidine derivatives highlights the importance of these compounds in the field of synthetic and medicinal chemistry. For instance, the synthesis of thienopyrimidine derivatives involves intricate reactions that provide valuable insights into the chemical properties and reactivity of these compounds. Studies such as those conducted by Kökbudak et al. (2020) and others have focused on the synthesis, structural characterization, and quantum chemical calculations of thienopyrimidine derivatives, revealing their potential cytotoxic activities against various cancer cell lines (Kökbudak et al., 2020).

Antimicrobial and Anticancer Applications

The antimicrobial and anticancer properties of thienopyrimidine derivatives have been extensively explored. For example, Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones fused with thiophene rings, demonstrating significant antimicrobial activities (Hossan et al., 2012). Additionally, Kerru et al. (2019) prepared thienopyrimidine linked rhodanine derivatives, which showed promising antibacterial and antifungal potency (Kerru et al., 2019). These studies underscore the potential of thienopyrimidine derivatives in developing new antimicrobial and anticancer agents.